Cas no 486459-71-6 (Sitagliptin Hydrochloride)
Sitagliptin Hydrochloride structure
Product Name:Sitagliptin Hydrochloride
CAS No:486459-71-6
MF:C16H16ClF6N5O
MW:443.774562835693
CID:2678354
PubChem ID:11476287
Update Time:2024-10-29
Sitagliptin Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Sitagliptin Hydrochloride
- IEL0A0OS7E
- Sitagliptin HCl
- PNXSHNOORJKXDW-SBSPUUFOSA-N
- Q27280690
- 1,2,4-Triazolo(4,3-a)pyrazine, 7-((3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl)-5,6,7,8-tetrahydro-3-(trifluoromethyl)-, monohydrochloride
- 1-Butanone, 3-amino-1-(5,6-dihydro-3-(trifluoromethyl)-1,2,4-triazolo(4,3-a)pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)-, hydrochloride (1:1), (3R)-
- (R)-3-Amino-1-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)butan-1-one hydrochloride
- 486459-71-6
- (3R)-3-amino-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one;hydrochloride
- SCHEMBL1533793
- CHEMBL539077
- UNII-IEL0A0OS7E
- Sitagliptin monohydrochloride
-
- Inchi: 1S/C16H15F6N5O.ClH/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22;/h4,6,9H,1-3,5,7,23H2;1H/t9-;/m1./s1
- InChI Key: PNXSHNOORJKXDW-SBSPUUFOSA-N
- SMILES: Cl.FC(C1=NN=C2CN(C(C[C@@H](CC3C=C(C(=CC=3F)F)F)N)=O)CCN21)(F)F
Computed Properties
- Exact Mass: 443.0947568g/mol
- Monoisotopic Mass: 443.0947568g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 566
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77
Sitagliptin Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AG33458-1g |
Sitagliptin monohydrochloride |
486459-71-6 | 98% | 1g |
$77.00 | 2024-04-19 | |
| A2B Chem LLC | AG33458-5g |
Sitagliptin monohydrochloride |
486459-71-6 | 98% | 5g |
$144.00 | 2024-04-19 | |
| A2B Chem LLC | AG33458-10g |
Sitagliptin monohydrochloride |
486459-71-6 | 98% | 10g |
$219.00 | 2024-04-19 |
Sitagliptin Hydrochloride Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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